Cas no 476471-34-8 (2-PROPYNOIC ACID, 3-(6-METHYL-2-PYRIDINYL)-, ETHYL ESTER)
476471-34-8 structure
Product Name:2-PROPYNOIC ACID, 3-(6-METHYL-2-PYRIDINYL)-, ETHYL ESTER
CAS No:476471-34-8
MF:C11H11NO2
MW:189.210542917252
CID:3273365
PubChem ID:59700610
Update Time:2025-04-21
2-PROPYNOIC ACID, 3-(6-METHYL-2-PYRIDINYL)-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- 2-PROPYNOIC ACID, 3-(6-METHYL-2-PYRIDINYL)-, ETHYL ESTER
- F2167-6627
- (6-Methyl-pyridin-2-yl)-propinoic acid ethyl ester
- SCHEMBL4871735
- AKOS040817084
- ethyl 3-(6-methylpyridin-2-yl)prop-2-ynoate
- 476471-34-8
- (6-Methyl-pyridin-2-yl)-propynoic acid ethyl ester
- XEXKWHZJQLOQCG-UHFFFAOYSA-N
-
- Inchi: 1S/C11H11NO2/c1-3-14-11(13)8-7-10-6-4-5-9(2)12-10/h4-6H,3H2,1-2H3
- InChI Key: XEXKWHZJQLOQCG-UHFFFAOYSA-N
- SMILES: O(C(C#CC1=CC=CC(C)=N1)=O)CC
Computed Properties
- Exact Mass: 189.078978594Da
- Monoisotopic Mass: 189.078978594Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 39.2Ų
2-PROPYNOIC ACID, 3-(6-METHYL-2-PYRIDINYL)-, ETHYL ESTER Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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